Cas no 1806316-62-0 (2,4-Diiodo-6-fluorobenzyl chloride)

• Product Name: 2,4-Diiodo-6-fluorobenzyl chloride
• CAS No: 1806316-62-0
• MF: C₇H₄ClFI₂
• MW: 396.367009162903
• CID: 4981289
• Update Time: 2025-05-26

2,4-Diiodo-6-fluorobenzyl chloride Chemical and Physical Properties

Names and Identifiers

• 2,4-Diiodo-6-fluorobenzyl chloride

• Inchi： 1S/C7H4ClFI2/c8-3-5-6(9)1-4(10)2-7(5)11/h1-2H,3H2
• InChI Key： WQAXOXCUMPLHQM-UHFFFAOYSA-N
• SMILES： IC1C=C(C=C(C=1CCl)F)I

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 134
• XLogP3: 3.7
• Topological Polar Surface Area: 0

Additional information on 2,4-Diiodo-6-fluorobenzyl chloride

Professional Introduction to 2,4-Diiodo-6-fluorobenzyl chloride (CAS No: 1806316-62-0)

2,4-Diiodo-6-fluorobenzyl chloride, with the CAS number 1806316-62-0, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry. This compound belongs to the class of halogenated aromatic hydrocarbons, characterized by the presence of iodine and fluorine substituents on a benzyl chloride backbone. The strategic positioning of these halogen atoms makes it a versatile intermediate in synthetic chemistry, particularly in the development of novel bioactive molecules.

The structural motif of 2,4-diiodo-6-fluorobenzyl chloride offers unique reactivity that is highly valuable for medicinal chemists. The iodo groups at the 2- and 4-positions enhance electrophilic aromatic substitution reactions, while the fluorine atom at the 6-position introduces electronic and steric effects that can modulate biological activity. This combination of substituents makes it an attractive building block for constructing complex scaffolds in drug discovery.

In recent years, there has been a surge in research focused on halogenated aromatic compounds due to their broad spectrum of biological activities. Studies have demonstrated that such compounds can exhibit potent effects as kinase inhibitors, antiviral agents, and anti-inflammatory drugs. The halogen atoms not only serve as handles for further functionalization but also contribute to the overall pharmacokinetic properties of the resulting molecules.

One of the most compelling applications of 2,4-diiodo-6-fluorobenzyl chloride is in the synthesis of small-molecule inhibitors targeting protein-protein interactions. These interactions are critical in many biological pathways and are often considered "undruggable" by traditional small-molecule approaches. However, halogenated aryl compounds have shown promise in disrupting these interactions by acting as scaffolds for designing molecules with high specificity and affinity.

The role of fluorine in medicinal chemistry cannot be overstated. Fluorine atoms can significantly influence the metabolic stability, lipophilicity, and binding affinity of drug candidates. In particular, fluorinated benzylic chlorides like 2,4-diiodo-6-fluorobenzyl chloride have been employed in the development of next-generation antiviral drugs. For instance, recent studies have highlighted their utility in designing inhibitors of viral proteases, which are essential for viral replication.

The synthesis of 2,4-diiodo-6-fluorobenzyl chloride typically involves a multi-step process starting from commercially available benzyl chloride precursors. The introduction of iodine at the 2- and 4-positions is often achieved through electrophilic aromatic substitution reactions using appropriate iodinating agents. Subsequent fluorination at the 6-position can be accomplished via metal-catalyzed cross-coupling reactions or direct fluorination methods.

The growing interest in this compound is also driven by its potential applications in materials science and agrochemicals. Beyond pharmaceuticals, halogenated aromatic compounds are being explored for their roles as liquid crystals, organic semiconductors, and pesticides. The unique electronic properties imparted by halogen atoms make these compounds valuable in designing advanced materials with tailored functionalities.

In conclusion, 2,4-diiodo-6-fluorobenzyl chloride (CAS No: 1806316-62-0) represents a significant advancement in synthetic organic chemistry with far-reaching implications for drug discovery and material science. Its structural features and reactivity make it an indispensable tool for medicinal chemists seeking to develop novel bioactive molecules with improved pharmacological profiles. As research continues to uncover new applications for halogenated aromatic compounds, this compound is poised to play a pivotal role in shaping the future of chemical biology.